7-(Propan-2-yl)-2,4,5,7-tetraazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene-3-thiol

• IUPAC Name: 4-propan-2-yl-2H-[1,2,4]triazolo[4,3-a]benzimidazole-1-thione
• InChI: InChI=1S/C11H12N4S/c1-7(2)14-8-5-3-4-6-9(8)15-10(14)12-13-11(15)16/h3-7H,1-2H3,(H,13,16)
• InChI Key: SMKYQYCPJWLQHY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2N3C1=NNC3=S
• Molecular Formula: C11H12N4S
• Molecular Weight: 232.31 g/mol

Description

7-(Propan-2-yl)-2,4,5,7-tetraazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene-3-thiol is a useful research compound. Its molecular formula is C11H12N4S and its molecular weight is 232.31. The purity is usually 95%.
BenchChem offers high-quality 7-(Propan-2-yl)-2,4,5,7-tetraazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene-3-thiol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(Propan-2-yl)-2,4,5,7-tetraazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene-3-thiol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sesquiterpene Isolation and Analysis

A sesquiterpene with a similar complex structure, identified in pathogen-infected stele tissue of Gossypium barbadense, demonstrates the exploration of natural compounds for potential antimicrobial or protective agents in plants. The detailed analysis of its crystal structure provides insights into its chemical behavior and potential applications in natural product chemistry (Uzbekov et al., 2013).

Radical Anions of Sterically Protected Polyenes

The study of radical anions formed by conjugated polyenes upon reduction reveals their electronic and structural properties. Such compounds, including those with bulky substituents, offer a glance into the design of materials with specific electronic properties, potentially applicable in organic electronics or as radical anion sources (Gerson et al., 1999).

Synthesis and Characterization of Chiral Cyclic Amines

The synthesis of chiral cyclic amines demonstrates the chemical versatility of cyclic compounds, which can serve as intermediates in producing more complex molecules with potential pharmaceutical applications. Their chiral properties are of particular interest for creating substances with specific optical activities (Rivera et al., 2012).

Novel Macrocyclic Compounds with Thioindigo Chromophore

The development of macrocyclic compounds containing the thioindigo chromophore highlights the intersection of organic synthesis and material science. These compounds, with their unique photochemical properties, could find applications in photodynamic therapy, as organic semiconductors, or in the development of optical switches (Schulz & Christoffers, 2013).

Lanthanum(III), Europium(III), and Lutetium(III) Complexes

The synthesis and solution properties of lanthanum(III), europium(III), and lutetium(III) complexes with specific ligands illustrate the potential of such compounds in creating materials with unique luminescent properties. These could be applied in lighting, displays, or as markers in biological imaging (Chin et al., 1994).